Cas no 1804636-79-0 (2-Hydroxy-3-iodo-6-(trifluoromethoxy)pyridine-4-sulfonamide)

• Product Name: 2-Hydroxy-3-iodo-6-(trifluoromethoxy)pyridine-4-sulfonamide
• CAS No: 1804636-79-0
• MF: C₆H₄F₃IN₂O₄S
• MW: 384.071642875671
• CID: 4831648
• Update Time: 2025-05-23

2-Hydroxy-3-iodo-6-(trifluoromethoxy)pyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-3-iodo-6-(trifluoromethoxy)pyridine-4-sulfonamide

• Inchi： 1S/C6H4F3IN2O4S/c7-6(8,9)16-3-1-2(17(11,14)15)4(10)5(13)12-3/h1H,(H,12,13)(H2,11,14,15)
• InChI Key： UFSLUVVIBNXVBP-UHFFFAOYSA-N
• SMILES： IC1C(NC(=CC=1S(N)(=O)=O)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 516
• XLogP3: 0.5
• Topological Polar Surface Area: 107

Additional information on 2-Hydroxy-3-iodo-6-(trifluoromethoxy)pyridine-4-sulfonamide

Introduction to 2-Hydroxy-3-iodo-6-(trifluoromethoxy)pyridine-4-sulfonamide (CAS No. 1804636-79-0)

2-Hydroxy-3-iodo-6-(trifluoromethoxy)pyridine-4-sulfonamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural features and potential biological activities. This compound, identified by its CAS number 1804636-79-0, belongs to a class of pyridine derivatives that are widely explored for their pharmacological properties. The presence of multiple functional groups, including a hydroxyl group, an iodine substituent, a trifluoromethoxy group, and a sulfonamide moiety, makes this molecule a versatile scaffold for drug discovery and development.

The sulfonamide group is particularly noteworthy as it is a well-documented pharmacophore in medicinal chemistry, known for its ability to enhance binding affinity and metabolic stability in drug molecules. In contrast, the trifluoromethoxy group introduces lipophilicity and electronic effects that can modulate the compound's interactions with biological targets. The iodo substituent at the 3-position of the pyridine ring adds another layer of complexity, potentially influencing reactivity and bioavailability. The hydroxyl group at the 2-position further contributes to the molecule's hydrogen bonding capabilities, which can be exploited in designing molecules with improved solubility and target specificity.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to systematically evaluate the biological potential of such complex molecules. The structural motifs present in 2-Hydroxy-3-iodo-6-(trifluoromethoxy)pyridine-4-sulfonamide have been hypothesized to interact with various biological pathways, making it a promising candidate for further investigation. For instance, studies suggest that sulfonamide derivatives can exhibit inhibitory effects on enzymes such as dihydropteroate synthase (DHPS), which is relevant in treating bacterial infections caused by sulfonamide-resistant strains.

The trifluoromethoxy group, a common feature in many bioactive compounds, has been shown to improve pharmacokinetic properties by enhancing lipophilicity while maintaining metabolic stability. This characteristic is particularly valuable in designing drugs that require oral administration or prolonged circulation in the bloodstream. Additionally, the iodo substituent can serve as a handle for further chemical modifications via cross-coupling reactions, allowing for the synthesis of analogs with tailored biological activities.

In the context of modern drug discovery, the integration of machine learning models has accelerated the process of identifying lead compounds. Predictive models trained on large datasets of bioactive molecules have been employed to screen potential candidates like 2-Hydroxy-3-iodo-6-(trifluoromethoxy)pyridine-4-sulfonamide for their suitability against various therapeutic targets. Preliminary virtual screening results indicate that this compound may possess inhibitory activity against certain kinases and transcription factors, which are implicated in cancer and inflammatory diseases.

The synthesis of 2-Hydroxy-3-iodo-6-(trifluoromethoxy)pyridine-4-sulfonamide involves multi-step organic transformations that require precise control over reaction conditions. Key synthetic strategies include nucleophilic substitution reactions to introduce the iodine and trifluoromethoxy groups, followed by sulfonamide formation via reaction with appropriate sulfonyl chlorides or sulfonyl azides. Advances in catalytic methods have enabled more efficient and scalable synthesis routes, reducing costs and improving yields.

From a medicinal chemistry perspective, understanding the SAR (Structure-Affinity Relationship) of this compound is crucial for optimizing its biological activity. Modifications to any of its functional groups could significantly alter its pharmacological profile. For example, replacing the hydroxyl group with an amide or ester could enhance solubility while preserving target interaction. Similarly, varying the electronic properties of the pyridine ring through substitution at other positions could fine-tune binding affinity.

The potential applications of 2-Hydroxy-3-iodo-6-(trifluoromethoxy)pyridine-4-sulfonamide extend beyond traditional pharmaceuticals. Its structural framework could be adapted for use in agrochemicals or materials science, where similar heterocyclic compounds are known to exhibit bioactivity against pests or serve as precursors for advanced materials. As research continues to uncover new biological targets and synthetic methodologies, this compound remains a valuable asset in the quest for novel therapeutics.

In conclusion,2-Hydroxy-3-iodo-6-(trifluoromethoxy)pyridine-4-sulfonamide (CAS No. 1804636-79-0) represents a fascinating example of how structural complexity can be leveraged to develop bioactive molecules with diverse applications. Its unique combination of functional groups positions it as a promising candidate for further exploration in drug discovery and beyond. With ongoing advancements in synthetic chemistry and computational biology, this compound is poised to contribute significantly to future medical breakthroughs.